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Compound of Interest

Compound Name:
8-Chloro-6-methylquinoline-4-

carboxylic acid

Cat. No.: B15252850

Get Quote

CAS Number: 1595618-64-6[1][2]
Abstract
This technical guide provides a comprehensive analysis of 8-Chloro-6-methylquinoline-4-
carboxylic acid, a critical heterocyclic scaffold in medicinal chemistry. Identified by CAS

1595618-64-6, this compound serves as a pivotal intermediate in the synthesis of bioactive

quinoline derivatives, particularly in the development of antiviral (DHODH inhibitors) and

antibacterial agents. This document details its physicochemical profile, a self-validating

synthesis protocol via the Pfitzinger reaction, and its strategic application in drug discovery.

Chemical Identity & Physicochemical Profile
The 4-carboxyquinoline core, decorated with a halogen at the 8-position and a methyl group at

the 6-position, offers a unique electronic and steric profile. The 8-chloro substituent modulates

pKa and lipophilicity, influencing membrane permeability and metal chelation capability, while

the 6-methyl group provides a handle for hydrophobic interactions within protein binding

pockets.
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Property Data

CAS Number 1595618-64-6

IUPAC Name 8-Chloro-6-methylquinoline-4-carboxylic acid

Molecular Formula C₁₁H₈ClNO₂

Molecular Weight 221.64 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF; sparingly soluble in

water (acidic form)

pKa (Predicted) ~3.5 (COOH), ~2.0 (Quinoline N)

InChI Key ANUPYYUKKUBWAC-UHFFFAOYSA-N

Synthetic Methodology
The most robust and scalable route to 8-Chloro-6-methylquinoline-4-carboxylic acid is the

Pfitzinger Reaction. This method is preferred over the Conrad-Limpach or Doebner-Miller

syntheses due to its high regioselectivity for the 4-carboxylic acid functionality.

2.1 Retrosynthetic Analysis
The synthesis traces back to commercially available 2-chloro-4-methylaniline. The aniline is

first converted to 7-chloro-5-methylisatin via the Sandmeyer isonitrosoacetanilide method,

which then undergoes condensation with pyruvic acid.
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Figure 1: Step-wise synthetic pathway from aniline precursor to final quinoline acid.
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2.2 Detailed Experimental Protocol
Note: All steps must be performed in a fume hood. Standard PPE (gloves, goggles, lab coat) is

mandatory.

Step 1: Synthesis of 7-Chloro-5-methylisatin

Reagents: Suspend 2-chloro-4-methylaniline (0.1 mol) in water. Add chloral hydrate (0.11

mol) and sodium sulfate (120 g in water).

Reaction: Add a solution of hydroxylamine hydrochloride (0.3 mol) in water. Heat the mixture

to boiling for 5 minutes.

Precipitation: Cool the reaction. The isonitrosoacetanilide intermediate precipitates as a

solid. Filter and dry.[1][2]

Cyclization: Slowly add the dry intermediate to concentrated sulfuric acid pre-heated to 50°C.

Maintain temperature below 70°C. After addition, heat to 80°C for 30 minutes.

Quench: Pour the dark solution onto crushed ice. The 7-chloro-5-methylisatin precipitates as

an orange/red solid. Filter, wash with water, and dry.

Step 2: Pfitzinger Reaction (Isatin to Quinoline)

Condensation: Dissolve 7-chloro-5-methylisatin (1 eq) in 33% aqueous KOH (excess).

Addition: Add pyruvic acid (1.2 eq) or sodium pyruvate.

Reflux: Heat the mixture to reflux (100°C) for 4-6 hours. The color typically shifts from

red/orange to yellow/brown.

Workup: Cool the mixture to room temperature. Acidify carefully with glacial acetic acid or

dilute HCl to pH 3-4.

Isolation: The product, 8-Chloro-6-methylquinoline-4-carboxylic acid, precipitates as an

off-white solid. Filter and wash extensively with water to remove inorganic salts.

Purification: Recrystallize from ethanol or acetic acid if necessary to achieve >98% purity.
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Application in Drug Discovery
This scaffold is highly valued in medicinal chemistry for its ability to inhibit specific enzymes

and chelate metals in metalloenzymes.

3.1 Structural Activity Relationship (SAR)
4-COOH: Essential for binding to positively charged residues (e.g., Arginine) in active sites

or coordinating with metal ions (Mg²⁺, Zn²⁺).

8-Cl: Provides steric bulk and lipophilicity; often improves metabolic stability by blocking the

8-position from oxidation.

6-Me: Fills hydrophobic pockets; can be oxidized to a hydroxymethyl or aldehyde for further

functionalization.

3.2 Key Therapeutic Areas
Antiviral Agents (DHODH Inhibitors): Quinoline-4-carboxylic acids are known inhibitors of

Dihydroorotate Dehydrogenase (DHODH), a key enzyme in pyrimidine biosynthesis. The 8-

chloro substituent often enhances potency against viral replication (e.g., Influenza, Dengue).

Antibacterial Agents: Analogous to fluoroquinolones, this core interacts with DNA

gyrase/Topoisomerase IV, although the 4-COOH is typically part of the pharmacophore

requiring a 3-carboxy/4-oxo arrangement in classic quinolones; here, it serves as a precursor

or distinct mechanistic inhibitor.

Neuroprotection: 8-Hydroxyquinoline analogs are famous chelators. While this compound is

an 8-chloro variant, it serves as a lipophilic isostere used to probe the necessity of the 8-OH

group in Alzheimer's research.
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Figure 2: Primary biological targets and mechanisms of action.

Analytical Characterization
To ensure the integrity of the synthesized compound, the following analytical signals are

expected:

¹H NMR (DMSO-d₆, 400 MHz):

δ 13.5-14.0 ppm: Broad singlet (COOH).

δ 8.9-9.0 ppm: Doublet (H2 proton, characteristic of quinoline ring).

δ 8.0-8.5 ppm: Aromatic protons (H3, H5, H7). H5 and H7 will appear as singlets or

doublets with meta-coupling (~1-2 Hz) due to the substitution pattern.

δ 2.5-2.6 ppm: Singlet (CH₃ group at position 6).

Mass Spectrometry (ESI):

[M+H]⁺: m/z ~222.0 (Cl isotope pattern ³⁵Cl/³⁷Cl in 3:1 ratio).

[M-H]⁻: m/z ~220.0 (Negative mode is often more sensitive for carboxylic acids).

Safety & Handling
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GHS Classification: Irritant (Skin/Eye).

Handling: Avoid dust formation. The intermediate isatin derivatives can be potent skin

sensitizers.

Storage: Store in a cool, dry place. The carboxylic acid is stable at room temperature but

should be kept away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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